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Compound of Interest

Compound Name: Dibenzocyclooctyne-Cy5.5

Cat. No.: B15554429 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a formal Safety Data Sheet (SDS) and

institutional safety protocols. Always consult the specific SDS provided by the manufacturer for

the most accurate and up-to-date information.

Introduction
Dibenzocyclooctyne-Cy5.5 (DBCO-Cy5.5) is a fluorescent dye commonly utilized in

bioorthogonal chemistry, specifically in copper-free click chemistry reactions. Its application in

labeling and imaging of biomolecules necessitates a thorough understanding of its safety and

handling properties to ensure personnel safety and experimental integrity. This guide provides

a summary of the known safety information, handling precautions, and storage conditions for

DBCO-Cy5.5.

Chemical and Physical Properties
Proper handling of any chemical substance begins with an understanding of its physical and

chemical characteristics. The properties of DBCO-Cy5.5 are summarized in the table below.
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Property Value Source(s)

Appearance Dark colored or blue solid [1][2][3]

Molecular Formula
C61H63N4F6O2P (example,

may vary by manufacturer)
[1]

Molecular Weight

~1029.14 g/mol to 1161.34

g/mol (varies by specific

salt/formulation)

[1][2]

Solubility

Good in DMF, DMSO,

chlorinated organic solvents,

and water.

[1][2][3]

Excitation Maximum (λex) ~678-684 nm [1][2]

Emission Maximum (λem) ~694-710 nm [1][2]

Safety and Handling Precautions
While some suppliers state that DBCO-Cy5.5 in small quantities may not be classified as

hazardous under certain regulations, it is prudent to handle it with the care required for all

laboratory chemicals.[4] The following are general safety and handling recommendations.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Gloves: Chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Engineering Controls: Use in a well-ventilated area. A chemical fume hood may be

appropriate for handling larger quantities or when creating stock solutions.

Hygiene: Avoid inhalation, ingestion, and contact with skin and eyes. Wash hands thoroughly

after handling. Do not eat, drink, or smoke in the laboratory.
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Spill Response: In case of a spill, absorb with an inert material and dispose of it according to

institutional protocols.

Storage and Stability
Proper storage is crucial to maintain the integrity and stability of DBCO-Cy5.5.

Storage Parameter Recommendation Source(s)

Temperature

Store at -20°C for long-term

storage.[1][2][3][5] Some

sources suggest -80°C for

extended periods (up to 6

months).[6]

[1][2][3][5][6]

Light

Protect from light. Avoid

prolonged exposure to light.[1]

[5]

[1][5]

Moisture Desiccate.[1][3][5] [1][3][5]

Shelf Life
Typically 12 to 24 months

when stored correctly.[1][2][5]
[1][2][5]

Transportation

Can be shipped at ambient

temperature for up to 3 weeks.

[1][5]

[1][5]

Experimental Workflow for Safe Handling
The following diagram outlines a logical workflow for the safe handling of DBCO-Cy5.5 in a

research environment.
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Safe handling workflow for DBCO-Cy5.5.

Toxicological and Ecological Information
No specific quantitative toxicological data, such as LD50 values or detailed ecological impact

studies, were available in the public domain at the time of this review. As with any chemical with

unknown toxicological properties, it should be handled with care to minimize exposure.

Disposal Considerations
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Dispose of DBCO-Cy5.5 and any contaminated materials in accordance with local, state, and

federal regulations. Consult your institution's environmental health and safety (EHS) office for

specific guidance.

Lack of Detailed Experimental Protocols for Safety
Assessment
It is important to note that detailed experimental protocols specifically for the safety assessment

of Dibenzocyclooctyne-Cy5.5 were not found in the reviewed literature. The handling and

safety precautions provided are based on general laboratory safety principles and information

from supplier data sheets for this and similar chemical compounds. Researchers should always

perform their own risk assessments based on the specific experimental conditions and

quantities of the material being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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